7-Bromo-8-fluoroquinolin-4-ol

• IUPAC Name: 7-bromo-8-fluoro-1H-quinolin-4-one
• InChI: InChI=1S/C9H5BrFNO/c10-6-2-1-5-7(13)3-4-12-9(5)8(6)11/h1-4H,(H,12,13)
• InChI Key: DHGUXOLSIZFBJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C(=O)C=CN2)F)Br
• Molecular Formula: C9H5BrFNO
• Molecular Weight: 242.04 g/mol

Description

7-Bromo-8-fluoroquinolin-4-ol is a chemical compound with a unique set of properties that make it valuable for many scientific fields of research and industry. It has a molecular formula of C9H5BrFNO and a molecular weight of 242.047.

Molecular Structure Analysis

The molecular structure of 7-Bromo-8-fluoroquinolin-4-ol consists of a quinoline core with bromine and fluorine substituents at the 7 and 8 positions, respectively.

Scientific Research Applications

Antibacterial Activity

Antineoplastic Activity

Metal Complex Formation

Heterocyclic Chemistry

Drug Design and Optimization

Chemical Synthesis and Sourcing

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Mechanism of Action

While the specific mechanism of action for 7-Bromo-8-fluoroquinolin-4-ol is not available, fluoroquinolones, a class of compounds to which it belongs, are known to inhibit bacterial DNA gyrase and topoisomerase IV.

Safety and Hazards

7-Bromo-8-fluoroquinolin-4-ol may cause respiratory irritation, skin irritation, and serious eye irritation. It is advised to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wear protective gloves, protective clothing, eye protection, and face protection.